Cas no 1160574-51-5 (4-Chloro-3,5-dibromo-2-iodoanisole)

• Product Name: 4-Chloro-3,5-dibromo-2-iodoanisole
• CAS No: 1160574-51-5
• MF: C₇H₄Br₂ClIO
• MW: 426.271532058716
• MDL: MFCD11845905
• CID: 4574287
• Update Time: 2025-10-29

4-Chloro-3,5-dibromo-2-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-chloro-4-iodo-5-methoxybenzene
• 4-Chloro-3,5-dibromo-2-iodoanisole

• MDL： MFCD11845905
• Inchi： 1S/C7H4Br2ClIO/c1-12-4-2-3(8)6(10)5(9)7(4)11/h2H,1H3
• InChI Key： VULXNIRPDVBNFX-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(I)C(Br)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-Chloro-3,5-dibromo-2-iodoanisole

4-Chloro-3,5-Dibromo-2-Iodoanisole (CAS No. 1160574-51-5): A Comprehensive Overview

4-Chloro-3,5-Dibromo-2-Iodoanisole (CAS No. 1160574-51-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a chlorine atom at the 4-position, bromine atoms at the 3 and 5 positions, and an iodine atom at the 2-position on an anisole backbone. The combination of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 4-Chloro-3,5-Dibromo-2-Iodoanisole involves a series of carefully controlled reactions that highlight the principles of modern organic synthesis. The starting material is typically anisole (methoxybenzene), which undergoes sequential halogenation at specific positions to achieve the desired substitution pattern. Recent advancements in catalytic systems and selective halogenation techniques have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, studies published in *Angewandte Chemie* have demonstrated the use of palladium-catalyzed coupling reactions to install iodine atoms with high precision.

One of the most intriguing aspects of 4-Chloro-3,5-Dibromo-2-Iodoanisole is its reactivity in cross-coupling reactions. The presence of multiple halogens on the aromatic ring makes it an excellent candidate for Suzuki-Miyaura coupling, Stille coupling, and other transition-metal-mediated reactions. These reactions are pivotal in the construction of biaryls and heterobiaryls, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. A study in *Nature Chemistry* highlighted how this compound can serve as a versatile building block for constructing complex molecular architectures with unprecedented efficiency.

Moreover, 4-Chloro-3,5-Dibromo-2-Iodoanisole exhibits unique electronic properties due to the electron-withdrawing effects of the halogens. This makes it a promising candidate for applications in optoelectronic materials. Recent research in *Advanced Materials* has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to modulate charge transport properties has been shown to enhance device performance significantly.

The stereochemical control achievable with 4-Chloro-3,5-Dibromo-2-Iodoanisole is another area of active investigation. By carefully selecting reaction conditions and catalysts, chemists can direct the formation of enantiomerically enriched products. This has implications for asymmetric synthesis and the development of chiral catalysts with applications in drug discovery and asymmetric catalysis.

In terms of biological applications, 4-Chloro-3,5-Dibromo-2-Iodoanisole has shown potential as a lead compound for designing bioactive molecules. Its ability to interact with various biological targets makes it a valuable tool in medicinal chemistry. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated its role as a scaffold for developing inhibitors against key enzymes involved in cancer pathways.

Looking ahead, the versatility of 4-Chloro-3,5-Dibromo-2-Iodoanisole suggests that it will continue to play a significant role in advancing chemical research across multiple disciplines. Its use as a building block for complex molecules will undoubtedly drive innovation in areas such as drug discovery, materials science, and sustainable chemistry.